Cas no 868965-71-3 (N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 868965-71-3
• MF: C₁₈H₂₀N₂O₂S₂
• MW: 360.493601799011
• CID: 5853862
• PubChem ID: 7195561
• Update Time: 2025-05-21

N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxamide, 5,6-dihydro-N-methyl-2-[[1-oxo-3-(phenylthio)propyl]amino]-
• 868965-71-3
• N~3~-METHYL-2-{[3-(PHENYLSULFANYL)PROPANOYL]AMINO}-5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHENE-3-CARBOXAMIDE
• SR-01000016249-1
• HMS3519N15
• F1830-0130
• CCG-193326
• N-methyl-2-[3-(phenylsulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• N-methyl-2-(3-(phenylthio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• SR-01000016249
• AKOS002045366
• N-methyl-2-(3-phenylsulfanylpropanoylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C18H20N2O2S2/c1-19-17(22)16-13-8-5-9-14(13)24-18(16)20-15(21)10-11-23-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,19,22)(H,20,21)
• InChI Key： ZSJGVPNLMLGDGP-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)CCSC1=CC=CC=C1)S2

Computed Properties

• Exact Mass: 360.09662023g/mol
• Monoisotopic Mass: 360.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 566.7±50.0 °C(Predicted)
• pka: 13.52±0.20(Predicted)

Additional information on N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Exploring the Chemical Properties and Applications of N-Methyl-2-3-(Phenylsulfanyl)Propanamido-4H,5H,6H-Cyclopentabthiophene-3-Carboxamide

The compound with CAS No. 868965-71-3, known as N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide, has recently garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound is a derivative of cyclopentabthiophene, a heterocyclic compound with a five-membered ring containing sulfur atoms. The presence of the phenylsulfanyl group adds complexity to its structure, making it a promising candidate for various chemical and material applications.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques to achieve high yields and purity levels. The compound's structure has been analyzed using modern spectroscopic methods such as NMR and IR spectroscopy, providing insights into its molecular geometry and functional group interactions. These findings have been published in reputable journals, contributing to the growing body of knowledge on heterocyclic compounds.

The phenylsulfanyl group in this compound plays a crucial role in its chemical reactivity. This group introduces electron-donating properties, which enhance the compound's ability to participate in various chemical reactions. For instance, it has been observed that this compound can undergo nucleophilic substitution reactions under specific conditions, making it a valuable intermediate in organic synthesis.

In terms of applications, this compound has shown potential in the field of materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Additionally, its electronic properties suggest that it could be utilized in the development of new materials for optoelectronic devices.

Recent advancements in computational chemistry have also provided valuable insights into the electronic structure of this compound. Density Functional Theory (DFT) calculations have revealed that the cyclopentabthiophene core contributes significantly to its conjugation properties, which are essential for its electronic behavior. These findings have been instrumental in guiding further research into its potential applications.

Moreover, this compound has been explored as a precursor for the synthesis of more complex molecules with tailored functionalities. By modifying the substituents on the cyclopentabthiophene ring or altering the position of the phenylsulfanyl group, chemists can create derivatives with enhanced properties suited for specific applications.

In conclusion, N-methyl-2-3-(phenylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide is a versatile compound with a wealth of opportunities for further exploration. Its unique structure and reactivity make it a valuable addition to the arsenal of organic compounds used in research and industry. As research continues to uncover its full potential, this compound is poised to make significant contributions to various fields of science and technology.